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Compound of Interest

Compound Name: Resorcinol

Cat. No.: B1680541 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with resorcinol. It offers a step-by-step plan for

handling, storage, and disposal to ensure a safe laboratory environment.

Resorcinol is a harmful and irritating compound that requires careful handling.[1][2] It is

harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin

reaction.[2][3] Furthermore, it is very toxic to aquatic life, necessitating stringent disposal

protocols.[2][4]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety data for resorcinol.
Adherence to these exposure limits is critical for personnel safety.
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Data Point Value Species Reference

Occupational

Exposure Limits

NIOSH REL (10-hr

TWA)
45 mg/m³ (10 ppm) N/A [5]

NIOSH STEL (15-min) 90 mg/m³ (20 ppm) N/A [5]

ACGIH TLV (8-hr

TWA)
45 mg/m³ (10 ppm) N/A [5]

ACGIH STEL (15-min) 90 mg/m³ (20 ppm) N/A [5]

Acute Toxicity

Oral LD50 202 mg/kg Rat [1]

Dermal LD50 3360 mg/kg Rabbit [1]

Inhalation LC50 (1 hr) 21.3 mg/L Rat [1]

Physical Properties

Flash Point 127 °C (260.6 °F) N/A [6]

Autoignition

Temperature
608 °C (1,126.4 °F) N/A [6]

Operational Plan: Handling and Disposal Workflow
The following diagram and procedural steps outline the complete workflow for safely managing

resorcinol in a laboratory setting, from initial preparation to final disposal.
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1. Preparation & Engineering Controls

2. Don Personal Protective Equipment (PPE)

3. Chemical Handling

4. Spill & Waste Management

Verify availability of eyewash station & safety shower

Ensure proper ventilation (fume hood or local exhaust)

Wear chemical safety goggles or face shield

Wear compatible gloves (e.g., Nitrile rubber)

Wear protective clothing (lab coat, coveralls)

Minimize dust generation

Avoid contact with skin, eyes, and clothing

Store in a cool, dry, well-ventilated area away from light and air

Spill Response:
- Evacuate & secure area

- Use HEPA vacuum or moisten solids
- Collect in sealed container

Waste Disposal:
- Collect all waste in labeled, sealed containers

- Dispose of as hazardous waste per regulations

Click to download full resolution via product page

Caption: Workflow for Safe Resorcinol Handling.
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Procedural Steps for Handling Resorcinol
Preparation and Engineering Controls

Emergency Equipment: Before starting work, ensure that emergency eye wash fountains

and safety showers are readily available and unobstructed.[1][5]

Ventilation: Always handle resorcinol in a well-ventilated area.[2] Use a chemical fume

hood, process enclosure, or local exhaust ventilation to keep airborne levels below

recommended exposure limits.[6][7]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield.[4]

[7][8]

Hand Protection: Use protective gloves resistant to the chemical, such as nitrile or natural

rubber.[2][5] Always inspect gloves before use and use proper removal technique to avoid

skin contact.[7]

Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[2][6] For tasks with a higher risk of exposure, Tyvek® coveralls may be necessary.

[5]

Respiratory Protection: If dust or aerosols may be generated or if ventilation is inadequate,

use a NIOSH-approved respirator with organic vapor cartridges and P100 prefilters.[1][5]

Safe Handling and Storage
General Handling: Avoid contact with eyes, skin, and clothing.[1][4] Minimize the generation

and accumulation of dust.[1][6] Do not eat, drink, or smoke in areas where resorcinol is
handled.[2][4] Wash hands thoroughly after handling and before breaks.[1][9]

Storage: Store resorcinol in a tightly closed container in a cool, dry, and well-ventilated

location.[1][6][7] Protect containers from air, light, and moisture.[1][5][6] Store away from

incompatible materials such as strong oxidizing agents, acids, and bases.[1][2]
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Spill and Emergency Procedures
Spill Response:

Evacuate personnel from the immediate area and secure entry.[5]

Eliminate all sources of ignition.[5]

Wear full PPE, including respiratory protection.[1][5]

To prevent dust from becoming airborne, moisten the spilled material or use a HEPA-

filtered vacuum for cleanup.[5]

Carefully sweep or vacuum the material and place it into a suitable, sealed container

labeled for disposal.[6][9]

After the material is collected, ventilate the area and wash the spill site.[5]

Do not allow spilled material to enter drains or waterways.[1][5][9]

First Aid:

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer

oxygen. Seek medical advice if irritation or discomfort persists.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin

area with plenty of soap and water.[9] If skin irritation or a rash occurs, seek medical

attention.[4][10]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[4][6] Remove contact lenses if present and easy to do.[4] Seek

immediate medical attention.

Ingestion: Rinse the mouth with water.[4][9] Call a physician or poison control center

immediately; do not induce vomiting.[6]

Disposal Plan
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Waste Characterization: It is the responsibility of the waste generator to properly

characterize all waste materials according to applicable federal, state, and local regulations.

[1]

Disposal Method: Resorcinol and its containers must be disposed of as hazardous waste.[5]

Do not dispose of it with household garbage or allow it to reach sewage systems or open

water.[1] Collect waste material in suitable, closed containers that are properly labeled and

consult with a licensed professional waste disposal service.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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